Cas no 2090137-19-0 (1-3-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol)

• Product Name: 1-3-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol
• CAS No: 2090137-19-0
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• CID: 5908117
• PubChem ID: 131379675
• Update Time: 2025-06-08

1-3-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol
• 1-[3-fluoro-4-(trifluoromethyl)phenyl]cyclopropan-1-ol
• 2090137-19-0
• EN300-1933450

• Inchi： 1S/C10H8F4O/c11-8-5-6(9(15)3-4-9)1-2-7(8)10(12,13)14/h1-2,5,15H,3-4H2
• InChI Key： GTTRNTQZPIMJOS-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C1(CC1)O

Computed Properties

• Exact Mass: 220.05112752g/mol
• Monoisotopic Mass: 220.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-3-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol

Introduction to 1-3-Fluoro-4-(Trifluoromethyl)phenylcyclopropan-1-ol (CAS No. 2090137-19-0)

1-3-Fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol (CAS No. 2090137-19-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of cyclopropanols, which are known for their rigidity and ability to influence the conformational behavior of molecules. The presence of a fluoro and trifluoromethyl substituent on the phenyl ring further enhances its chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 1-3-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol is characterized by a cyclopropane ring attached to a phenyl ring, with a fluoro atom at the 3-position and a trifluoromethyl group at the 4-position. The cyclopropane ring imparts conformational constraints, which can be crucial for interactions with biological targets. The fluoro and trifluoromethyl substituents contribute to the compound's lipophilicity and electronic properties, enhancing its ability to penetrate cell membranes and interact with specific receptors or enzymes.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications due to their improved pharmacokinetic properties and enhanced biological activity. The introduction of fluorine atoms into drug molecules can significantly alter their metabolic stability, bioavailability, and binding affinity to target proteins. 1-3-Fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol is no exception, as its unique structure offers several advantages over non-fluorinated analogs.

One of the key areas of research involving 1-3-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol is its potential as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For example, recent studies have demonstrated that 1-3-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol can inhibit the activity of specific kinases, which are often overexpressed in cancer cells. This makes it a potential candidate for the development of anticancer drugs.

In addition to its anticancer potential, 1-3-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory diseases. The compound's ability to modulate inflammatory pathways through interactions with specific receptors or enzymes has been a focus of several preclinical studies.

The synthesis of 1-3-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol has been optimized using modern synthetic techniques, ensuring high yields and purity levels. Various synthetic routes have been explored, including transition metal-catalyzed reactions and organocatalytic methods. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating further research and development efforts.

The physicochemical properties of 1-3-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol, such as its solubility, stability, and partition coefficient (logP), have been extensively studied to understand its behavior in biological systems. These properties are crucial for optimizing drug delivery and ensuring that the compound reaches its intended target effectively. For example, the high lipophilicity of the compound allows it to cross cell membranes easily, while its stability ensures that it remains active over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-3-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol in various therapeutic applications. Early results from these trials have been promising, with the compound demonstrating favorable pharmacokinetic profiles and minimal side effects. However, further research is needed to fully understand its potential benefits and any potential risks associated with long-term use.

In conclusion, 1-3-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol (CAS No. 2090137-19-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for future advancements in drug discovery and development.